3-Mesityl-1-methyl-1H-benzimidazolium iodide

Specification

• CAS No.: 937807-73-3
• Molecular Formula: C17H19IN2
• Molecular Weight: 378.25 g/mol
• IUPAC Name: 1-methyl-3-(2,4,6-trimethylphenyl)benzimidazol-1-ium;iodide
• Standard InChI: InChI=1S/C17H19N2.HI/c1-12-9-13(2)17(14(3)10-12)19-11-18(4)15-7-5-6-8-16(15)19;/h5-11H,1-4H3;1H/q+1;/p-1
• Standard InChI Key: GZUMUMKCXFZBLQ-UHFFFAOYSA-M
• SMILES: CC1=CC(=C(C(=C1)C)N2C=[N+](C3=CC=CC=C32)C)C.[I-]
• Canonical SMILES: CC1=CC(=C(C(=C1)C)N2C=[N+](C3=CC=CC=C32)C)C.[I-]

Introduction

3-Mesityl-1-methyl-1H-benzimidazolium iodide is a synthetic organic compound with the chemical formula C₁₇H₁₉IN₂. It is a benzimidazolium salt, specifically a quaternary ammonium compound, where the benzimidazole ring is substituted with a mesityl group and a methyl group. This compound is of interest in various chemical applications due to its structural properties and potential reactivity.

Hazard Classification

• GHS Classification: P264+P265, P280, P305+P354+P338, P317

• Hazard Class: Eye Dam. 1

• Storage Class: Combustible Solids (WGK 1 in Germany)

Safety Precautions

• Personal Protective Equipment (PPE): Dust mask type N95 (US), eyeshields, gloves

• Handling: Avoid contact with eyes and skin. Use in well-ventilated areas.

Related Compounds

The parent compound of 3-Mesityl-1-methyl-1H-benzimidazolium iodide is 1-Methyl-3-(2,4,6-trimethylphenyl)benzimidazol-1-ium (CID 16658423). This compound shares similar structural features but lacks the iodide counterion.

Research Findings and Future Directions

While 3-Mesityl-1-methyl-1H-benzimidazolium iodide is not extensively studied in the literature, its benzimidazolium core suggests potential applications in catalysis or as a precursor for more complex organic molecules. Further research could explore its reactivity and utility in various synthetic contexts.

Table: Safety Information

Hazard Code	Description
P264+P265	Wash hands thoroughly after handling. Wash face, hands and any exposed skin thoroughly after handling.
P280	Wear protective gloves/eye protection/face protection.
P305+P354+P338	If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists: Get medical advice/attention.
P317	Seek medical attention if you feel unwell.